Cas no 1880774-16-2 (1-(Iodomethyl)-1-(2-methoxy-2-methylpropoxy)cyclohexane)

• Product Name: 1-(Iodomethyl)-1-(2-methoxy-2-methylpropoxy)cyclohexane
• CAS No: 1880774-16-2
• MF: C₁₂H₂₃IO₂
• MW: 326.214296579361
• CID: 6507043
• PubChem ID: 165493673
• Update Time: 2025-10-29

1-(Iodomethyl)-1-(2-methoxy-2-methylpropoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-1-(2-methoxy-2-methylpropoxy)cyclohexane
• EN300-1136187
• 1880774-16-2
• 1-(Iodomethyl)-1-(2-methoxy-2-methylpropoxy)cyclohexane

• Inchi： 1S/C12H23IO2/c1-11(2,14-3)10-15-12(9-13)7-5-4-6-8-12/h4-10H2,1-3H3
• InChI Key： OUDOVNVJJJUGIG-UHFFFAOYSA-N
• SMILES： ICC1(CCCCC1)OCC(C)(C)OC

Computed Properties

• Exact Mass: 326.07428g/mol
• Monoisotopic Mass: 326.07428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(Iodomethyl)-1-(2-methoxy-2-methylpropoxy)cyclohexane

Comprehensive Overview of 1-(Iodomethyl)-1-(2-methoxy-2-methylpropoxy)cyclohexane (CAS No. 1880774-16-2)

1-(Iodomethyl)-1-(2-methoxy-2-methylpropoxy)cyclohexane (CAS No. 1880774-16-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This cyclohexane derivative features an iodomethyl group and a 2-methoxy-2-methylpropoxy moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as an intermediate in the synthesis of complex molecules, particularly in the development of novel drug candidates and advanced materials.

The compound's CAS No. 1880774-16-2 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its molecular structure, characterized by the cyclohexane ring, provides a stable framework for further functionalization, making it a valuable building block in organic synthesis. The presence of the iodomethyl group is particularly noteworthy, as it offers a reactive site for cross-coupling reactions, a topic of high interest in modern synthetic chemistry. This aligns with the growing demand for efficient and sustainable synthetic methodologies, a trend frequently highlighted in academic and industrial discussions.

In the context of current research trends, 1-(Iodomethyl)-1-(2-methoxy-2-methylpropoxy)cyclohexane is often discussed alongside keywords such as "organic synthesis intermediates," "cross-coupling reactions," and "pharmaceutical building blocks." These terms reflect the compound's relevance in addressing challenges related to drug discovery and green chemistry. For instance, its potential use in Pd-catalyzed reactions has been a subject of exploration, as researchers seek to optimize reaction conditions for higher yields and reduced environmental impact. Such applications resonate with the broader scientific community's focus on sustainable and scalable synthetic routes.

Another area of interest is the compound's stability and storage requirements, which are frequently searched topics in chemical forums and databases. Proper handling of 1-(Iodomethyl)-1-(2-methoxy-2-methylpropoxy)cyclohexane involves considerations such as moisture sensitivity and light exposure, as these factors can influence its reactivity and shelf life. This practical aspect is crucial for laboratory technicians and industrial chemists, who often seek detailed guidelines on handling and storage to ensure reproducibility in their experiments.

From a commercial perspective, the demand for CAS No. 1880774-16-2 has been steadily increasing, driven by its utility in high-value applications. Suppliers and manufacturers emphasize its purity and consistency, as these attributes are critical for achieving desired outcomes in downstream processes. The compound's availability in various quantities, from research-grade to bulk scales, caters to diverse needs across academia and industry. This flexibility has made it a sought-after reagent in the competitive landscape of fine chemicals.

Looking ahead, the potential of 1-(Iodomethyl)-1-(2-methoxy-2-methylpropoxy)cyclohexane in emerging fields such as bioconjugation and material science is an exciting avenue for future research. Its ability to serve as a linker or spacer in bioconjugation techniques, for example, could open new possibilities in targeted drug delivery systems. Similarly, its incorporation into polymeric materials might enhance properties such as thermal stability or mechanical strength, addressing needs in advanced manufacturing. These prospects align with the broader scientific community's pursuit of innovative solutions to global challenges.

In summary, 1-(Iodomethyl)-1-(2-methoxy-2-methylpropoxy)cyclohexane (CAS No. 1880774-16-2) represents a versatile and valuable compound in contemporary chemistry. Its structural features, reactivity, and applications make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing synthetic methodologies and enabling breakthroughs in pharmaceuticals and materials. For researchers and industry professionals alike, understanding its properties and applications is essential for leveraging its full potential in their work.